Cas no 83682-40-0 (1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene)

• Product name: 1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
• CAS No: 83682-40-0
• MF: C₅H₂Cl₈
• MW: 345.69338
• CID: 1811864
• PubChem ID: 55069

1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
• 1,1-DICHLORO-2,3-BIS(TRICHLOROMETHYL)PROPENE
• 83682-40-0
• DTXSID101003680

• Inchi： InChI=1S/C5H2Cl8/c6-3(7)2(5(11,12)13)1-4(8,9)10/h1H2
• InChI Key： IFIYYLYFCPUTMM-UHFFFAOYSA-N
• SMILES： C(C(=C(Cl)Cl)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 345.760571g/mol
• Monoisotopic Mass: 341.766472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 6.2